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References
1. What is DTT-106 used for? [synapse.patsnap.com]

2. aacrjournals.org [aacrjournals.org]

3. Preclinical characterization and phase 1 results of ADG106 in patients with advanced solid
tumors and non-Hodgkin’s lymphoma - PMC [pmc.ncbi.nlm.nih.gov]

4. Synthesis and Biological Evaluation of Selective Survivin Inhibitors Derived from the MX-
106 Hydroxyquinoline Scaffold - PMC [pmc.ncbi.nlm.nih.gov]

5. Facebook [cancer.gov]

To cite this document: BenchChem. ["Anticancer agent 106" in vitro cytotoxicity screening
results]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402365#anticancer-agent-106-in-vitro-cytotoxicity-
screening-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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